molecular formula C12H12O2 B8433954 Methyl 2-(2-ethynylphenyl)propanoate

Methyl 2-(2-ethynylphenyl)propanoate

Cat. No.: B8433954
M. Wt: 188.22 g/mol
InChI Key: XDYJKCOEELKWPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-ethynylphenyl)propanoate is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O2

Molecular Weight

188.22 g/mol

IUPAC Name

methyl 2-(2-ethynylphenyl)propanoate

InChI

InChI=1S/C12H12O2/c1-4-10-7-5-6-8-11(10)9(2)12(13)14-3/h1,5-9H,2-3H3

InChI Key

XDYJKCOEELKWPJ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=CC=C1C#C)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of TBAF (1 M solution in THF; 2.28 mL, 2.28 mmol) was added to a solution of methyl 2-(2-((trimethylsilyl)ethynyl)phenyl)propanoate (I50) (0.297 g, 1.14 mmol) in THF (10 mL) at 0° C. The reaction was stirred for 50 minutes at 0° C. then concentrated under reduced pressure and the residue taken up in EtOAc (20 mL). The organic solution was washed with saturated NaHCO3 (20 mL), water (20 mL) and dried over Na2SO4. The solvent was removed in vacuo to yield a brown oily residue. The oil was purified using column chromatography on silica gel (0-5% EtOAc in cyclohexane) to afford the title compound (I51) (0.192 g, 89%) as a pale yellow oil; 1H NMR (400 MHz, CDCl3) δ 7.53-7.48 (m, 1H), 7.36-7.28 (m, 2H), 7.24-7.20 (m, 1H), 4.31 (q, J=7.2 Hz, 1H), 3.67 (s, 3H), 3.28 (s, 1H), 1.50 (d, J=7.2 Hz, 3H).
Name
Quantity
2.28 mL
Type
reactant
Reaction Step One
Name
methyl 2-(2-((trimethylsilyl)ethynyl)phenyl)propanoate
Quantity
0.297 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
89%

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